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Compound of Interest

Compound Name: (S)-2-Aminooctane

Cat. No.: B1588230

(S)-2-Aminooctane (CAS No: 34566-04-6) is a chiral primary amine that serves as a valuable
intermediate in asymmetric synthesis.[1] However, its utility is matched by a significant hazard
profile that demands rigorous adherence to safety protocols. It is a flammable, corrosive, and
acutely toxic substance that also poses a considerable environmental threat.[2] Understanding
its fundamental properties is the first step in mitigating risk.

The compound is a colorless to light yellow liquid with a characteristic ammonia-like odor.[3] It
IS sensitive to air and should be stored under an inert atmosphere to maintain its purity and
prevent degradation.[1][2]

Table 1: Physicochemical Properties of (S)-2-
Aminooctane
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Property Value Source(s)
Molecular Formula CsHioN [2][4]
Molecular Weight 129.24 g/mol [5]1[6]
Appearance Colorless to light yellow liquid [2][3]
Boiling Point 163-165 °C (at 760 mmHQ) [1107]
Melting Point <-20°C [1]
Flash Point 51 °C (123.8 °F)
Density ~0.77 g/cm3 (at 25 °C) [1][8]
Solubility Soluble in water and organic 1]
solvents
pKa 11.04 + 0.35 (Predicted) [2][8]

GHS Classification: A Multi-Faceted Risk

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a clear and universal framework for understanding the dangers associated with (S)-2-
Aminooctane. Its classification highlights multiple, concurrent risks that must be managed
simultaneously.

Table 2: GHS Hazard Classification for (S)-2-
Aminooctane
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GHS Hazard

Hazard Class . Signal Word Source(s)
Pictogram Statement
H226:
Flammable o
o () Danger Flammable liquid  [2]
Liquids
and vapor
Acute Toxicity, H302: Harmful if
X Danger [2]
Oral swallowed
) H314: Causes
Skin )
) o ] severe skin
Corrosion/Irritatio  corrosive Danger [2]
burns and eye
n
damage
Hazardous to the
Aquatic . ) H400: Very toxic
_ IRIR Warning o [2]
Environment, to aquatic life

Acute

The combination of flammability, corrosivity, and toxicity necessitates a multi-layered approach
to safety, beginning with robust engineering controls and extending to meticulous personal
protective equipment (PPE) protocols.

Exposure Controls & Personal Protective
Equipment (PPE)

Given the severe consequences of exposure, a systematic approach to exposure control is
non-negotiable. This begins with engineering controls, such as working within a certified
chemical fume hood to manage vapor inhalation risks. Administrative controls, like ensuring
personnel are fully trained on this specific guide and associated Safety Data Sheets (SDS), are
equally critical.

Protocol 1: Personal Protective Equipment (PPE)
Selection
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The selection of PPE must directly address the identified hazards: chemical splash, vapor
inhalation, and skin contact.

o Eye/Face Protection: Use chemical safety goggles and a full-face shield. The corrosive
nature of (S)-2-Aminooctane can cause irreversible eye damage upon contact.[3]

» Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile or neoprene).
Gloves must be inspected for integrity before each use and removed using the proper
technique to avoid contaminating the skin.[9]

» Skin and Body Protection: A flame-retardant lab coat, worn over personal clothing, is
mandatory. For larger quantities or tasks with a higher risk of splashing, a chemical-resistant
apron or suit should be utilized.[3]

o Respiratory Protection: If engineering controls are insufficient or during emergency
situations, a full-face respirator with a combination filter suitable for organic vapors and
amines (e.g., Type ABEK) is required.

Workflow 1: PPE Donning and Doffing Sequence

The order of donning and doffing PPE is critical to prevent cross-contamination. The following
workflow must be followed.

Doffing Sequence (At Exit)

[2. Goggles / Face Shield 3. Lab Coat

Donning Sequence (Clean Area)

[2. Respirator (if needed)]—»[s. Goggles / Face Shield]—»

Click to download full resolution via product page

Caption: Logical sequence for donning and doffing PPE to minimize contamination.
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Safe Handling and Storage Protocols

Meticulous laboratory technique is essential for the safe handling of (S)-2-Aminooctane.

Protocol 2: Laboratory Handling of (S)-2-Aminooctane

Preparation: Before handling, ensure the chemical fume hood is operational and the sash is
at the appropriate height. Clear the workspace of all unnecessary items. Have spill control
materials and an emergency eyewash/shower station readily accessible.[10]

Preventing Ignition: This compound is a flammable liquid.[3] Keep it away from all ignition
sources, including heat, sparks, open flames, and hot surfaces.[2] Use only non-sparking
tools for transfers.

Static Discharge: Vapors can form explosive mixtures with air. When transferring quantities
greater than a few milliliters, ensure that the container and receiving equipment are properly
grounded and bonded to prevent the buildup of electrostatic charge.[2]

Chemical Transfer: Use a syringe or cannula for liquid transfers to minimize exposure to air
and vapors. Avoid pouring directly from the bottle when possible.

Hygiene: Do not eat, drink, or smoke in the handling area.[2] Wash hands thoroughly after
handling, even if gloves were worn. Contaminated clothing should be removed immediately
and laundered before reuse.[2]

Storage Requirements

Proper storage is crucial for maintaining chemical integrity and ensuring safety.

Location: Store in a designated flammables area that is cool, dry, and well-ventilated.[1]

Container: Keep the container tightly closed.[2] Containers that have been opened must be
carefully resealed and kept upright.[9]

Atmosphere: Due to its air sensitivity, (S)-2-Aminooctane should be stored under an inert
atmosphere, such as nitrogen or argon.[1][2]
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e Security: The storage area should be locked to restrict access to authorized personnel only.
[2]

Emergency Procedures: A Plan for Every

Contingency

Despite the best precautions, accidents can occur. A well-defined emergency response plan is
a critical component of a comprehensive safety strategy.

First-Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury. First
responders must protect themselves before assisting others.[11]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][9] Remove contact lenses if present and
easy to do. Seek immediate medical attention from an ophthalmologist.

o Skin Contact: Take off all contaminated clothing immediately.[2] Rinse the affected skin area
with plenty of water and soap for at least 15 minutes.[9] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[2]
If breathing is difficult or has stopped, provide artificial respiration. Call a poison center or
doctor immediately.

 Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water. If the person is
conscious, give them a couple of glasses of water to drink. Seek immediate medical
attention.[3]

Protocol 3: Spill Response

A spill of (S)-2-Aminooctane presents a simultaneous fire, corrosion, and toxicity hazard.
o Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the area.
» Control Ignition Sources: Remove all sources of ignition from the area.

o Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.
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e Assess & Protect: Don the appropriate PPE as described in Section 3, including respiratory
protection.

e Containment: For small spills, contain the liquid with an inert, non-combustible absorbent
material (e.g., vermiculite, dry sand, or earth). Do not use combustible materials like paper
towels.

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, labeled container for chemical waste.[9][12]

o Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent,
followed by soap and water.

» Disposal: Dispose of the waste container according to institutional and local environmental
regulations. Do not allow the chemical to enter drains as it is very toxic to aquatic life.[9]

Workflow 2: Spill Response Decision Flowchart
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Spill Detected

Is the spill large or
are you untrained?

Is the spill small

Yes .
and contained?

Alert others
Isolate area

[Remove ignition sources]
Don appropriate PPE
(incl. respirator)

Contain with inert,
non-combustible absorbent

Evacuate Area
Call Emergency Response

Collect waste with
non-sparking tools

[Decontaminate area)

Package and label for
waste disposal
Spill Managed

Click to download full resolution via product page

Caption: Decision workflow for responding to a (S)-2-Aminooctane spill.
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Fire-Fighting Measures

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.
Unsuitable Media: Do not use a solid water stream as it may scatter and spread the fire.

Specific Hazards: Flammable liquid and vapor. Vapors may travel to a source of ignition and
flash back. When heated to decomposition, it may emit toxic fumes of nitrogen oxides (NOX).

[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

Chemical waste must be managed responsibly to protect personnel and the environment.

Waste Classification: (S)-2-Aminooctane and materials contaminated with it should be
treated as hazardous waste.

Disposal: Dispose of contents and containers in accordance with all local, regional, national,
and international regulations. This should be done via a licensed waste disposal company.
Do not dispose of it in drains or the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Characteristics]. BenchChem, [2026]. [Online PDF]. Available at:
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aminooctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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